2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid

• IUPAC Name: 2-[(5-chloro-2-fluorophenyl)methyl-methylamino]butanoic acid
• InChI: InChI=1S/C12H15ClFNO2/c1-3-11(12(16)17)15(2)7-8-6-9(13)4-5-10(8)14/h4-6,11H,3,7H2,1-2H3,(H,16,17)
• InChI Key: XBBJHSYFRHOIEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)CC1=C(C=CC(=C1)Cl)F
• Molecular Formula: C12H15ClFNO2
• Molecular Weight: 259.70 g/mol

Description

2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid, also known as CMA, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and their inhibition by this compound may explain its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. This compound is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound in lab experiments is its potential toxicity, particularly at high doses. Careful dosing and monitoring of animals or cells is necessary to ensure that the compound is not causing harm.

Future Directions

There are several potential directions for future research on 2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid. One direction is to further investigate its potential use in cancer therapy, particularly in combination with other anticancer drugs. Another direction is to investigate its potential use in the treatment of other inflammatory diseases, such as inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to determine its potential side effects and toxicity in humans.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. Its well-established synthesis method, anti-inflammatory and analgesic effects, and potential use in cancer therapy make it a promising candidate for further study. However, careful dosing and monitoring are necessary to ensure that the compound is not causing harm. Future research on this compound should focus on its potential use in cancer therapy, the treatment of other inflammatory diseases, and further investigation of its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid involves several steps, including the reaction of 5-chloro-2-fluorobenzyl chloride with methylamine, followed by the reaction of the resulting intermediate with 4-chlorobutyric acid. The final product is obtained by purification through recrystallization. This synthesis method has been well-established and has been used to produce this compound in large quantities for scientific research.

Scientific Research Applications

2-[(5-Chloro-2-fluorophenyl)methyl-methylamino]butanoic acid has been widely used in scientific research, particularly in the field of inflammation and pain. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.